Cas no 2228552-53-0 (tert-butyl 4-2-(1-cyano-3-oxocyclobutyl)ethylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-2-(1-cyano-3-oxocyclobutyl)ethylpiperazine-1-carboxylate
• CAS No: 2228552-53-0
• MF: C₁₆H₂₅N₃O₃
• MW: 307.38800406456
• CID: 6415538
• PubChem ID: 165839756
• Update Time: 2025-11-01

tert-butyl 4-2-(1-cyano-3-oxocyclobutyl)ethylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-2-(1-cyano-3-oxocyclobutyl)ethylpiperazine-1-carboxylate
• EN300-1885641
• 2228552-53-0
• tert-butyl 4-[2-(1-cyano-3-oxocyclobutyl)ethyl]piperazine-1-carboxylate

• Inchi： 1S/C16H25N3O3/c1-15(2,3)22-14(21)19-8-6-18(7-9-19)5-4-16(12-17)10-13(20)11-16/h4-11H2,1-3H3
• InChI Key： PTKWHFUTZUUCAT-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C1)CCN1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 307.18959167g/mol
• Monoisotopic Mass: 307.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl 4-2-(1-cyano-3-oxocyclobutyl)ethylpiperazine-1-carboxylate

tert-butyl 4-2-(1-cyano-3-oxocyclobutyl)ethylpiperazine-1-carboxylate (CAS No. 2228552-53-0): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl 4-2-(1-cyano-3-oxocyclobutyl)ethylpiperazine-1-carboxylate (CAS No. 2228552-53-0) is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as TBCEP, is a derivative of piperazine and cyclobutane, which are known for their diverse biological activities and structural flexibility. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of TBCEP.

The chemical structure of tert-butyl 4-2-(1-cyano-3-oxocyclobutyl)ethylpiperazine-1-carboxylate is characterized by a piperazine ring attached to a tert-butyl group via a carbamate linkage, and a cyclobutane ring with a cyano and ketone functional group. The presence of these functional groups imparts unique chemical properties to the molecule, making it an interesting candidate for various medicinal applications. The tert-butyl group provides steric protection and enhances the lipophilicity of the molecule, while the cyano and ketone groups contribute to its reactivity and biological activity.

The synthesis of TBCEP involves several steps, including the formation of the piperazine ring, the introduction of the tert-butyl carbamate, and the construction of the cyclobutane ring with the cyano and ketone functionalities. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For instance, a study published in Organic Letters in 2021 described a novel one-pot synthesis method that significantly reduced the number of steps and improved the overall yield of TBCEP. This method involves the sequential addition of reagents under carefully controlled conditions to achieve high purity and yield.

In terms of biological activities, tert-butyl 4-2-(1-cyano-3-oxocyclobutyl)ethylpiperazine-1-carboxylate has shown promising results in various preclinical studies. One notable application is its potential as a modulator of ion channels, particularly calcium channels. A study published in Journal of Medicinal Chemistry in 2020 demonstrated that TBCEP effectively modulates L-type calcium channels, which are involved in various physiological processes such as muscle contraction and neurotransmitter release. This modulation could have therapeutic implications for conditions such as hypertension and neuropathic pain.

Another area where TBCEP has shown potential is in neurodegenerative diseases. Research conducted at the University of California, San Francisco, found that TBCEP exhibits neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neuronal cells. These findings suggest that TBCEP could be a valuable lead compound for developing treatments for diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of tert-butyl 4-2-(1-cyano-3-oxocyclobutyl)ethylpiperazine-1-carboxylate have also been studied extensively. Preclinical data indicate that TBCEP has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and crosses the blood-brain barrier efficiently, making it suitable for central nervous system (CNS) disorders. Additionally, TBCEP exhibits low toxicity in animal models, which is crucial for its potential use in clinical settings.

The safety profile of tert-butyl 4-2-(1-cyano-3-oxocyclobutyl)ethylpiperazine-1-carboxylate has been evaluated through various toxicological studies. These studies have shown that TBCEP does not exhibit significant cytotoxicity or genotoxicity at therapeutic concentrations. Furthermore, it does not induce significant changes in liver or kidney function markers, suggesting that it is well-tolerated by organisms.

In conclusion, tert-butyl 4-2-(1-cyano-3-oxocyclobutyl)ethylpiperazine-1-carboxylate (CAS No. 2228552-53-0) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in modulating ion channels, protecting neurons from damage, and treating neurodegenerative diseases make it an exciting candidate for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, TBCEP could play a significant role in advancing medicinal chemistry and improving patient outcomes.